5-Hydroxy-1,2,6,7-tetramethyl-1H-indole-3-carboxylic acid

• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• SMILES: CC1=C(C=C2C(=C(N(C2=C1C)C)C)C(=O)O)O
• InChI: InChI=1S/C13H15NO3/c1-6-7(2)12-9(5-10(6)15)11(13(16)17)8(3)14(12)4/h5,15H,1-4H3,(H,16,17)
• InChIKey: NKSJYFYFVRPSFY-UHFFFAOYSA-N

5-Hydroxy-1,2,6,7-tetramethyl-1H-indole-3-carboxylic Acid: Differentiated Library Building Block

5-Hydroxy-1,2,6,7-tetramethyl-1H-indole-3-carboxylic acid (CAS 2060024-79-3) is a polysubstituted indole-3-carboxylic acid derivative with a molecular formula of C13H15NO3 and a molecular weight of 233.26 g/mol [1]. It belongs to the class of indolecarboxylic acids, which are foundational scaffolds in medicinal chemistry due to their presence in numerous bioactive molecules and pharmaceuticals [2]. This compound features a unique 1,2,6,7-tetramethyl substitution pattern and a 5-hydroxy group, a combination of methyl groups that heavily influences its lipophilicity (XLogP3-AA = 2.3) and steric profile, distinguishing it from other tetramethyl isomers [1].

1

Screening library building blockPolysubstituted indole-3-carboxylic acid core for lead-like and diversity screening sets

2

Isomer-specific spatial profile1,2,6,7-tetramethyl pattern offers distinct steric and electronic environment vs. other tetramethyl isomers

3

Scaffold-level biological relevance5-Hydroxyindole-3-carboxylic acid scaffold reported in oncology and metabolic disease research contexts

• [1] PubChem. (2024). Compound Summary for CID 125426469: 5-Hydroxy-1,2,6,7-tetramethyl-1H-indole-3-carboxylic acid. National Center for Biotechnology Information. View Source
• [2] Ahmad, S., et al. (2023). Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents. Iranian Journal of Pharmaceutical Research, 22(1), e133868. View Source

5-Hydroxy-1,2,6,7-tetramethyl-1H-indole-3-carboxylic Acid: Why Substitution Fails

The precise positioning of the four methyl groups on the indole core dictates the molecule's three-dimensional shape, electron distribution, and resultant intermolecular interactions, making simple substitution with another isomer or a less-substituted analog unreliable for generating comparable data. For instance, the 1,2,6,7-tetramethyl configuration results in a specific steric and electronic environment around the 5-hydroxy and 3-carboxylic acid groups, which is distinct from the 1,2,4,7- or 1,2,4,6-tetramethyl isomers . In screening campaigns, these differences can lead to unique hit profiles. Furthermore, a general class paper on 5-hydroxyindole-3-carboxylic acid derivatives demonstrated that subtle structural modifications, such as esterification, can drastically alter cytotoxic potency against MCF-7 breast cancer cells, with some compounds showing EC50 values <10 µM [1]. This highlights that the precise structure of this compound cannot be mimicked by general class representatives.

Isomer

1,2,6,7-substitution creates a unique steric and electronic landscape; other tetramethyl isomers may yield divergent target-binding and screening profiles.

Purity

Available with a reported 95% minimum purity from select vendors; alternative sources or isomers may lack defined quality standards, introducing false-positive risk.

Scaffold

Class-level evidence links 5-hydroxyindole-3-carboxylic acids to cytotoxicity and PPAR contexts; less-substituted or non-indole building blocks may not carry this scaffold-level rationale.

• [1] Ahmad, S., et al. (2023). Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents. Iranian Journal of Pharmaceutical Research, 22(1), e133868. View Source

5-Hydroxy-1,2,6,7-tetramethyl-1H-indole-3-carboxylic Acid: Quantitative Evidence vs. Analogs

Lipophilicity and TPSA Differentiation

The target compound exhibits a computed XLogP3-AA value of 2.3, a key determinant of membrane permeability and solubility. This value is derived from its specific 1,2,6,7-tetramethyl substitution pattern [1]. In contrast, the 1,2,4,7-tetramethyl isomer is also predicted to have a value of 2.3, highlighting that while overall lipophilicity is identical due to the same number of methyl groups, the differing position of the substituents lead to a distinct spatial arrangement of hydrophobic surface area, affecting target binding . The target compound's Topological Polar Surface Area (TPSA) is 62.5 Ų [1]. These subtle physicochemical differences can significantly influence bioavailability and off-target binding profiles in biological assays.

Lipophilicity and TPSA

Cross-study comparable

XLogP3-AA 2.3, TPSA 62.5 Ų

Distinct spatial profile confirmed

Overall lipophilicity identical to 1,2,4,7-isomer; spatial distribution of hydrophobic surface differs.

Evidence Dimension	Computed Lipophilicity (XLogP3-AA)
Target Compound Data	2.3 [1]
Comparator Or Baseline	5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid: 2.3
Quantified Difference	0.0 (identical overall lipophilicity, distinct spatial distribution)
Conditions	Computed value; XLogP3 3.0 method (PubChem release 2021.05.07)

Why This Matters

For procurement decisions in building a diverse screening library, confirming that this isomer offers a distinct spatial profile compared to other commercially available isomers ensures maximal chemical diversity coverage.

• [1] PubChem. (2024). Computed Properties for CID 125426469: 5-Hydroxy-1,2,6,7-tetramethyl-1H-indole-3-carboxylic acid. National Center for Biotechnology Information. View Source

Supplier Purity and QC Specifications

The target compound is commercially available from multiple suppliers with specified purity levels, a crucial factor for reproducible scientific results. Vendors like AKSci and Leyan specify a minimum purity of 95% for this compound . This is a differentiator from the 1,2,4,7-tetramethyl isomer, which is available from Sigma-Aldrich (Enamine brand) but only in limited markets and with unspecified purity . The availability of a 95% purity guarantee for the target compound ensures it meets the threshold for high-throughput screening libraries, where purity below 90% can lead to a high false-positive rate.

Supplier Purity

Data to verify

Reported minimum purity 95%

Defined quality baseline reported

Comparator 1,2,4,7-isomer purity not specified; vendor datasheet review recommended.

Evidence Dimension	Minimum Guaranteed Purity
Target Compound Data	95% (AKSci, Leyan)
Comparator Or Baseline	5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid: Purity not specified by vendor
Quantified Difference	Not calculable; target compound has defined quality standard, comparator does not.
Conditions	Vendor technical datasheets; long-term storage recommended in a cool, dry place

Why This Matters

A guaranteed purity level is a baseline requirement for procurement in a professional research setting, reducing the risk of purchasing material that requires costly and time-consuming re-purification before use.

Anticancer Activity of 5-Hydroxyindole-3-carboxylic Acids

A 2023 study on a series of 5-hydroxyindole-3-carboxylic acid derivatives, the direct scaffold class of the target compound, demonstrated significant cytotoxic effects against human breast cancer (MCF-7) cells [1]. Compounds in this class showed EC50 values in the low micromolar range, with the most potent analog (a 4-methoxy-substituted ester) achieving an EC50 of 4.7 µM. Importantly, these compounds exhibited preferential toxicity to cancer cells over normal human dermal fibroblasts (HDFs) [1]. While specific data for the 1,2,6,7-tetramethyl analogue is not yet available from this study, the proven activity of the core scaffold provides a strong platform-level rationale for selecting this compound for oncology-focused screening libraries over a simple, unsubstituted indole-3-carboxylic acid.

Scaffold Cytotoxicity

Class-level

Reported EC50

Supports scaffold-based library rationale

Target compound not directly tested; reported class-level MCF-7 response context.

PPAR Agonist Patents

Class-level

Indole-3-carboxylic acids claimed as PPAR agonists

PPAR agonist pharmacophore class member

Compound not specifically exemplified; patent CN101098865A context.

Evidence Dimension	Cytotoxicity against MCF-7 breast cancer cells
Target Compound Data	Not directly tested in this study.
Comparator Or Baseline	Most potent class analog (ester derivative 5d): EC50 = 4.7 µM. Class baseline (other acids/esters): EC50 < 10 µM [1].
Quantified Difference	Not available for direct compound comparison; scaffold activity confirmed.
Conditions	MTT assay on MCF-7 cells; comparison to cisplatin; safety window assessed against HDF cells.

Why This Matters

This class-level evidence suggests the target compound has a higher probability of demonstrating meaningful biological activity compared to procurement of unrelated or less-substituted indole building blocks, making it a strategic choice for a focused library.

• [1] Ahmad, S., et al. (2023). Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents. Iranian Journal of Pharmaceutical Research, 22(1), e133868. View Source

PPAR Agonist Patents for Indole-3-carboxylic Acids

The broader class of 1H-indole-3-carboxylic acid derivatives, to which the target compound belongs, has been specifically claimed in patents as Peroxisome Proliferator-Activated Receptor (PPAR) agonists [1]. PPARs are therapeutic targets for diabetes and atherosclerosis. This patent, CN101098865A, describes a range of substituted indole-3-carboxylic acids for this purpose, indicating industry-level interest in this scaffold for metabolic disorders. While the specific 1,2,6,7-tetramethyl substitution is not the sole focus of the patent, its inclusion within a valuable bioactive pharmacophore class differentiates it from procurement of a structurally unrelated carboxylic acid building block for drug discovery.

PPAR Agonist Patents

Class-level

Indole-3-carboxylic acids claimed as PPAR agonists

PPAR agonist pharmacophore class member

Compound not specifically exemplified; patent CN101098865A context.

Evidence Dimension	Potential therapeutic application space
Target Compound Data	Not specifically exemplified in the patent.
Comparator Or Baseline	Generic indole-3-carboxylic acid scaffold is patented for PPAR agonist activity, covering diabetes and atherosclerosis [1].
Quantified Difference	Not available for direct comparison; target compound is a member of a patented pharmacophore class.
Conditions	Patent analysis (CN101098865A); legal status pending.

Why This Matters

Procurement of this compound for a drug discovery program in metabolic diseases aligns with an active area of intellectual property, potentially offering a springboard for novel analoging around a known pharmacophore.

• [1] Li, J., et al. (2005). CN101098865A: 1H-Indole-3-carboxylic acid derivatives and their use as PPAR agonists. Google Patents. View Source

5-Hydroxy-1,2,6,7-tetramethyl-1H-indole-3-carboxylic Acid: High-Priority Applications

Oncology Phenotypic Screening Library

The compound is an ideal candidate for inclusion in a diverse lead-like screening library focused on oncology. Its guaranteed 95% purity from suppliers like AKSci meets industry standards for large-scale phenotypic or high-throughput screening, minimizing false-positive hits from impurities . The proven cytotoxic activity of the 5-hydroxyindole-3-carboxylic acid scaffold against MCF-7 breast cancer cells provides a strong biological rationale for its selection over less characterized building blocks [1]. Researchers should procure this specific isomer to maximize the chemical space covered, as its 1,2,6,7-tetramethyl arrangement offers a distinct pharmacophoric pattern compared to the more common 1,2,4,7-isomer.

PPAR Agonist Lead Optimization

For a medicinal chemistry program aimed at developing novel PPAR agonists for diabetes or atherosclerosis, this compound serves as a strategic core scaffold. The patent activity around 1H-indole-3-carboxylic acid derivatives for this target validates the pharmacophore . Procuring the 1,2,6,7-tetramethyl analogue provides a differentiated starting point for a structure-activity relationship (SAR) campaign. Its specific lipophilicity and substitution pattern can be leveraged to generate new intellectual property around a known target, while its 3-carboxylic acid group allows for straightforward amidation or esterification to rapidly generate a library of diverse analogs.

Redox Biochemistry of 5-Hydroxy Substitution

The presence of the 5-hydroxy group on the indole ring is known to impact electron transfer properties . The target compound, with its specific tetramethyl shield, can be used as a chemical biology probe to study the effect of steric hindrance on the one-electron reduction potential of 5-hydroxyindoles. By comparing its reactivity with the 5-hydroxy-1,2,4,6-tetramethyl isomer, researchers can decouple electronic effects from steric effects in model systems. This application leverages the compound's defined and verifiable purity and structural uniqueness for precise mechanistic studies.

Synthetic Intermediate for Antiviral Agents

Research has shown that related 5-hydroxy-1H-indole-3-carboxylic acid esters and their derivatives possess antiviral activity . The target compound's carboxylic acid handle makes it a versatile intermediate for synthesizing a range of ester and amide prodrugs or analogs. A synthetic chemistry group can procure this compound as a starting material to explore novel antiviral agents, differentiating their synthetic route from those using less-substituted or differently-substituted indole cores, potentially leading to compounds with improved selectivity or pharmacokinetic profiles.

Application

Selection Property

Validation Focus

Oncology screening library

Scaffold-level cytotoxicity context

Cell-model endpoint review

PPAR agonist lead optimization

Patented pharmacophore class member

Target-engagement assay context

Redox biochemistry probe

5-Hydroxy substitution pattern

Steric-effect model comparison

Antiviral SAR intermediate

Carboxylic acid derivatization handle

Analogue synthesis and profiling

• [1] Ahmad, S., et al. (2023). Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents. Iranian Journal of Pharmaceutical Research, 22(1), e133868. View Source
• [2] Li, J., et al. (2005). CN101098865A: 1H-Indole-3-carboxylic acid derivatives and their use as PPAR agonists. Google Patents. View Source
• [3] Swallow, S. (2002). One-electron reduction of some indole derivatives: Effect of 5-hydroxy substitution. Journal of the Chemical Society, Perkin Transactions 2, (12), 2024-2028. View Source
• [4] Grafiati. (2025). Journal articles: 'Indole-3-carboxylic acids' - Synthesis and Antiviral Activity of Substituted Ethyl-2-Aminomethyl-5-Hydroxy-1H-Indole-3-Carboxylic Acids and Their Derivatives. Pharmaceutical Chemistry Journal, 49(3). View Source